Cas no 2229071-12-7 (2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine
• CAS No: 2229071-12-7
• MF: C₁₁H₉ClF₃N
• MW: 247.644072294235
• CID: 6240772
• PubChem ID: 165697635
• Update Time: 2025-06-08

2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine
• 2229071-12-7
• EN300-1960463

• Inchi： 1S/C11H9ClF3N/c1-4-10(2,3)8-5-7(11(13,14)15)6-16-9(8)12/h1,5-6H,2-3H3
• InChI Key： VBPNCARTDRNTCN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)C(C#C)(C)C

Computed Properties

• Exact Mass: 247.0375615g/mol
• Monoisotopic Mass: 247.0375615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine

Comprehensive Introduction to 2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine (CAS No. 2229071-12-7)

The compound 2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine (CAS No. 2229071-12-7) is a highly specialized chemical entity that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. Its unique molecular structure, featuring a pyridine core substituted with chloro, trifluoromethyl, and 2-methylbut-3-yn-2-yl groups, makes it a versatile intermediate for synthesizing advanced functional materials. Researchers and industry professionals frequently search for this compound due to its potential applications in crop protection, drug discovery, and organic electronics.

In recent years, the demand for trifluoromethylated compounds like 2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine has surged, driven by their exceptional stability and bioactivity. The trifluoromethyl group is known to enhance lipophilicity and metabolic resistance, making it a key motif in modern agrochemical formulations. This compound’s chloro-pyridine backbone also aligns with trends in sustainable chemistry, as it can be tailored for low environmental impact. Searches for CAS 2229071-12-7 often correlate with queries about green synthesis methods and high-yield production techniques.

From a synthetic perspective, 2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine is synthesized via multi-step reactions involving halogenation and cross-coupling strategies. Its alkynyl substituent offers opportunities for further functionalization through click chemistry, a hotspot in drug development circles. Laboratories focusing on heterocyclic chemistry frequently explore this compound’s reactivity, particularly in palladium-catalyzed reactions.

The compound’s relevance extends to material science, where its electron-withdrawing trifluoromethyl group improves charge transport in organic semiconductors. This property is critical for innovations in flexible electronics and OLED technologies, topics dominating academic and industrial research. Users searching for CAS 2229071-12-7 often seek data on its thermal stability and solubility profiles, underscoring its utility in high-performance coatings.

Regulatory and safety aspects of 2-chloro-3-(2-methylbut-3-yn-2-yl)-5-(trifluoromethyl)pyridine are also frequently queried. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in MSDS documentation. The compound’s low toxicity profile aligns with the growing demand for eco-friendly chemicals in line with REACH and EPA standards.

In summary, CAS 2229071-12-7 represents a cutting-edge chemical with cross-disciplinary applications. Its integration into agrochemical innovation, pharmaceutical scaffolds, and advanced materials ensures its prominence in scientific literature and industrial workflows. Future research will likely explore its catalytic applications and bioconjugation potential, further solidifying its role in next-generation chemistry.